4-[(1,1',3',5'-tetramethyl-1H,1'H-3,4'-bipyrazol-5-yl)carbonyl]-1,4-oxazepan-6-ol

• IUPAC Name: (6-hydroxy-1,4-oxazepan-4-yl)-[2-methyl-5-(1,3,5-trimethylpyrazol-4-yl)pyrazol-3-yl]methanone
• InChI: InChI=1S/C16H23N5O3/c1-10-15(11(2)19(3)17-10)13-7-14(20(4)18-13)16(23)21-5-6-24-9-12(22)8-21/h7,12,22H,5-6,8-9H2,1-4H3
• InChI Key: OLAIDLJVROKTGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C2=NN(C(=C2)C(=O)N3CCOCC(C3)O)C
• Molecular Formula: C16H23N5O3
• Molecular Weight: 333.39 g/mol

Description

4-[(1,1',3',5'-tetramethyl-1H,1'H-3,4'-bipyrazol-5-yl)carbonyl]-1,4-oxazepan-6-ol is a useful research compound. Its molecular formula is C16H23N5O3 and its molecular weight is 333.39 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.18008961 g/mol and the complexity rating of the compound is 465. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Reactivity

Palladium-catalyzed Synthesis : Palladium-catalyzed processes offer routes to various heterocycles, indicating potential pathways for the synthesis or functionalization of complex molecules like 4-[(1,1',3',5'-tetramethyl-1H,1'H-3,4'-bipyrazol-5-yl)carbonyl]-1,4-oxazepan-6-ol. For instance, oxidative cyclization-alkoxycarbonylation of 4-yn-1-ols has been demonstrated, highlighting the versatility of palladium catalysis in synthesizing oxygen-containing heterocycles (Gabriele et al., 2000).

Copper(I) and Silver(I) Complexes : The study of copper(I) and silver(I) complexes with various ligands, such as 3,3',5,5'-tetramethyl-4,4'-bipyrazolate, reveals insights into framework flexibility, unsaturated metal centers, and porous properties, which could inform the design of materials or catalysts involving similar structural motifs (Zhang & Kitagawa, 2008).

Metal-Organic Frameworks (MOFs) : Research on MOFs featuring tetrazinc clusters and 3,3',5,5'-tetramethyl-4,4'-bipyrazolate linkers showcases the potential of these structures for gas sorption and luminescent properties. Such studies may provide a foundation for exploring the incorporation of complex organics like this compound into new materials (Hou, Lin, & Chen, 2008).

Physicochemical Properties and Applications

Electrochemiluminescent Devices : The development of ruthenium(II) polypyridine complexes bearing aryltetrazolate ligands highlights the importance of structural and electronic effects on luminescence efficiency, potentially relevant for designing electrochemiluminescent materials based on complex molecules like this compound (Stagni et al., 2006).